3-[1-(3-Methylimidazo[4,5-b]pyridin-2-yl)pyrrolidin-3-yl]-1,3-oxazolidin-2-one

• IUPAC Name: 3-[1-(3-methylimidazo[4,5-b]pyridin-2-yl)pyrrolidin-3-yl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C14H17N5O2/c1-17-12-11(3-2-5-15-12)16-13(17)18-6-4-10(9-18)19-7-8-21-14(19)20/h2-3,5,10H,4,6-9H2,1H3
• InChI Key: SWJZOQGTTKCBEG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)N=C1N3CCC(C3)N4CCOC4=O
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

Imidazo[4,5-b]pyridine derivatives are recognized as important fused bicyclic 5–6 heterocycles due to their wide range of applications in medicinal chemistry. They are also useful in material science because of their structural character.

Synthesis Analysis

The synthesis of imidazo[4,5-b]pyridines often involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives. Other methods include multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The structures of synthesized compounds are often elucidated on the basis of different spectral data (1H NMR, 13C NMR), X-Ray diffraction and theoretical study using the DFT method.

Chemical Reactions Analysis

The reaction of imidazo[4,5-b]pyridine derivatives often leads to effects on two positions: the nitrogen at position 3 (N3) and at position 4 (N4).

Future Directions

The future directions in the research of imidazo[4,5-b]pyridine derivatives could involve the development of new synthetic methods, exploration of their biological activities, and their applications in medicinal chemistry and material science.